Cas no 105941-53-5 (3H-1,2,4-Triazole-3-thione, 5-amino-4-(4-ethoxyphenyl)-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-amino-4-(4-ethoxyphenyl)-2,4-dihydro-
• CAS No: 105941-53-5
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 1166699
• Update Time: 2024-07-26

3H-1,2,4-Triazole-3-thione, 5-amino-4-(4-ethoxyphenyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-amino-4-(4-ethoxyphenyl)-2,4-dihydro-

• Inchi： 1S/C10H12N4OS/c1-2-15-8-5-3-7(4-6-8)14-9(11)12-13-10(14)16/h3-6H,2H2,1H3,(H2,11,12)(H,13,16)
• InChI Key： PTXKGCOCUROUMH-UHFFFAOYSA-N
• SMILES： N1=C(N)N(C2=CC=C(OCC)C=C2)C(=S)N1

Computed Properties

• Exact Mass: 236.07336

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 226 °C
• Boiling Point: 380.2±44.0 °C(Predicted)
• PSA: 62.88
• pka: 8.06±0.20(Predicted)